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Compound of Interest

6-Dodecanone, 5,8-diethyl-7-
Compound Name:
hydroxy-, oxime

Cat. No. B106983

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The body of scientific literature on substituted dodecanone oximes is currently
limited. The majority of existing research focuses on the parent compound, cyclododecanone
oxime, primarily due to its industrial significance as a precursor to w-laurolactam for the
production of Nylon-12. This guide provides a comprehensive overview of the synthesis and
reactions of the core cyclododecanone oxime structure and extrapolates potential biological
activities and applications by reviewing structurally related long-chain aliphatic and other
alicyclic oximes. This approach aims to provide a foundational resource and inspire future
research into the therapeutic potential of substituted dodecanone oxime derivatives.

Synthesis of Dodecanone Oximes

The foundational step to obtaining substituted dodecanone oximes is the synthesis of the
parent compound, typically from the corresponding ketone. The classical method involves the
condensation of a ketone with hydroxylamine.

General Synthesis Pathway

The oximation of a ketone is a well-established reaction in organic chemistry. It proceeds via
the nucleophilic addition of hydroxylamine to the carbonyl carbon, followed by dehydration to
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form the C=N-OH functional group.
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Bacterial Fatty Acid Synthesis (FAS-II)
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 To cite this document: BenchChem. [A Technical Guide to Substituted Dodecanone Oximes:
Synthesis, Potential Applications, and Future Directions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b106983#literature-review-on-substituted-
dodecanone-oximes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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